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Compound of Interest

Compound Name: D-erythro-MAPP

Cat. No.: B1670232 Get Quote

Application Notes and Protocols for D-erythro-
MAPP
For Researchers, Scientists, and Drug Development
Professionals
Introduction

D-erythro-MAPP (N-[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]tetradecanamide) is a synthetic

analog of ceramide that functions as a potent and specific inhibitor of alkaline ceramidase.[1][2]

This inhibition leads to an elevation of endogenous ceramide levels, which can induce growth

suppression and cell cycle arrest in various cell lines.[1][2] Its selectivity for alkaline ceramidase

over acid ceramidase makes it a valuable tool for studying the specific roles of these enzymes

in sphingolipid metabolism and signaling.[3] These application notes provide detailed protocols

for the preparation of D-erythro-MAPP stock solutions for research purposes.

Data Presentation
A summary of the key quantitative data for D-erythro-MAPP is presented in the table below for

easy reference.
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Property Value Source

Molecular Weight 361.6 g/mol

Molecular Formula C₂₃H₃₉NO₂

Purity >98%

Appearance
White to off-white crystalline

solid

Solubility in DMSO
≥ 20 mg/mL (55.32 mM);

Soluble up to 50 mM

Solubility in Ethanol
≥ 20 mg/mL (55.32 mM);

Soluble up to 50 mM

IC₅₀ (Alkaline Ceramidase) 1-5 µM

IC₅₀ (Acid Ceramidase) >500 µM

Storage of Solid -20°C for up to 3 years

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months

Experimental Protocols
Objective: To prepare a concentrated stock solution of D-erythro-MAPP for use in in vitro cell-

based assays.

Materials:

D-erythro-MAPP powder

Dimethyl sulfoxide (DMSO), cell culture grade

Ethanol (200 proof), molecular biology grade

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips
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Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM D-erythro-MAPP Stock Solution in DMSO:

Pre-weighing Preparation: Before opening, bring the vial of D-erythro-MAPP powder to

room temperature to prevent condensation of moisture on the compound.

Weighing the Compound: Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh out the desired amount of D-erythro-MAPP. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 3.616 mg of D-erythro-MAPP.

Calculation: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mM × 0.001 L × 361.6 g/mol × 1000 mg/g = 3.616 mg

Solvent Addition: Add the appropriate volume of DMSO to the microcentrifuge tube

containing the weighed D-erythro-MAPP. To prepare a 10 mM stock solution with 3.616 mg

of the compound, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile cryovials or

microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months). When stored as a powder at -20°C, D-erythro-MAPP is

stable for at least 3 years.

Note on Solvent Choice: D-erythro-MAPP is also soluble in ethanol. The choice of solvent will

depend on the experimental system and the tolerance of the cells to either DMSO or ethanol.

Always include a vehicle control (the solvent used to dissolve the compound) in your

experiments at the same final concentration as the treated samples.
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Mandatory Visualizations
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Caption: D-erythro-MAPP inhibits alkaline ceramidase, increasing ceramide levels.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing D-erythro-MAPP stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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